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Compound of Interest

Compound Name: N-Methylform-D1-amide

Cat. No.: B1418710 Get Quote

An In-depth Technical Guide on the Physical Properties of N-Methylform-D1-amide

This technical guide provides a comprehensive overview of the core physical properties of N-
Methylform-D1-amide, a deuterated isotopologue of N-Methylformamide. This document is

intended for researchers, scientists, and professionals in drug development and chemical

synthesis who utilize deuterated compounds for isotopic labeling, as solvents in nuclear

magnetic resonance (NMR) studies, or as tracers in metabolic research.

Core Physical and Chemical Properties
N-Methylform-D1-amide, with the CAS number 26103-38-8, is a stable, isotopically labeled

organic compound.[1][2] Its physical characteristics are fundamental to its application in various

scientific domains. The key physical properties are summarized in the table below for ease of

reference and comparison.
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Property Value Units Notes

Molecular Formula C₂H₄DNO - [1][2]

Molecular Weight 60.07 g·mol⁻¹ [1][2][3]

Density 0.887 g/cm³ [1][2]

Boiling Point 182.5 °C at 760 mmHg[1][2]

Flash Point 81.5 °C [1][2]

Melting Point Not Available °C [2]

Appearance Colorless Liquid -
Inferred from related

compounds.

Solubility Soluble -

Soluble in water,

ethanol, and

methanol.[4]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of the physical properties of N-
Methylform-D1-amide are not detailed in publicly available literature, the values presented are

typically determined using standardized methodologies established by organizations such as

ASTM International and the Organisation for Economic Co-operation and Development

(OECD).

A general workflow for the determination of these properties is outlined below.
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General Workflow for Physical Property Determination
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Caption: General workflow for the determination of physical properties of a chemical substance.
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Density: The density is typically measured using a pycnometer or a digital densitometer. The

method involves determining the mass of a known volume of the substance at a specified

temperature.

Boiling Point: The boiling point is determined by heating the liquid and observing the

temperature at which the vapor pressure equals the atmospheric pressure. Standard

methods, such as those outlined in OECD Test Guideline 103, are employed.

Flash Point: The flash point is determined using a closed-cup tester, such as the Pensky-

Martens apparatus (ASTM D93). This method measures the lowest temperature at which the

vapors of the material will ignite when an ignition source is introduced.

Solubility: Solubility is typically determined by adding the solute to the solvent until saturation

is reached at a specific temperature. The concentration of the saturated solution is then

measured. For qualitative assessments, miscibility is observed visually.

Structural Relationship and Isotopic Context
N-Methylform-D1-amide is a deuterated analog of N-Methylformamide. The "-D1-" designation

indicates the substitution of one hydrogen atom with a deuterium atom. In this case, the

substitution occurs at the formyl position. This isotopic labeling is crucial for its use in various

analytical techniques.
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Isotopic Relationship of N-Methylform-D1-amide
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Caption: Relationship between N-Methylformamide and its deuterated isotopologues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.evitachem.com/product/evt-1443672
https://www.benchchem.com/product/b1418710#n-methylform-d1-amide-physical-properties
https://www.benchchem.com/product/b1418710#n-methylform-d1-amide-physical-properties
https://www.benchchem.com/product/b1418710#n-methylform-d1-amide-physical-properties
https://www.benchchem.com/product/b1418710#n-methylform-d1-amide-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1418710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

